Cas no 2230799-84-3 (3-(1H-imidazol-2-yl)cyclobutan-1-amine)

• Product Name: 3-(1H-imidazol-2-yl)cyclobutan-1-amine
• CAS No: 2230799-84-3
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6041733
• PubChem ID: 122423934
• Update Time: 2025-06-11

3-(1H-imidazol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-2-yl)cyclobutan-1-amine
• (1r,3r)-3-(1H-imidazol-2-yl)cyclobutan-1-amine
• SCHEMBL17950210
• 2360149-26-2
• 2230799-84-3
• SCHEMBL21573835
• EN300-1721241
• EN300-7210314
• EN300-2009743
• (1s,3s)-3-(1H-imidazol-2-yl)cyclobutan-1-amine
• 1971123-97-3

• Inchi： 1S/C7H11N3/c8-6-3-5(4-6)7-9-1-2-10-7/h1-2,5-6H,3-4,8H2,(H,9,10)
• InChI Key： XLBMVNLMNOJUHU-UHFFFAOYSA-N
• SMILES： NC1CC(C2=NC=CN2)C1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(1H-imidazol-2-yl)cyclobutan-1-amine

Exploring the Potential of 3-(1H-imidazol-2-yl)cyclobutan-1-amine (CAS No. 2230799-84-3) in Modern Research and Applications

The compound 3-(1H-imidazol-2-yl)cyclobutan-1-amine (CAS No. 2230799-84-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This molecule, characterized by its imidazole and cyclobutane moieties, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate, which could pave the way for novel therapeutics targeting neurological disorders, inflammatory diseases, and metabolic syndromes.

One of the most searched questions in the field revolves around the synthetic routes for 3-(1H-imidazol-2-yl)cyclobutan-1-amine. Current methodologies often involve multi-step organic synthesis, including cyclization reactions and amine functionalization. The compound's stability under physiological conditions and its compatibility with common solvents make it a promising candidate for further exploration. Additionally, its molecular weight and logP value align with the Lipinski's Rule of Five, suggesting favorable pharmacokinetic properties for drug development.

In the context of AI-driven drug discovery, 3-(1H-imidazol-2-yl)cyclobutan-1-amine has been flagged as a potential lead compound by machine learning algorithms. This aligns with the growing trend of using computational chemistry to identify novel bioactive molecules. The compound's hydrogen-bonding capacity and rigid cyclobutane ring contribute to its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme active sites.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of imidazole-containing compounds. The presence of the imidazole ring in 3-(1H-imidazol-2-yl)cyclobutan-1-amine is particularly noteworthy, as this heterocycle is a common pharmacophore in FDA-approved drugs. Researchers are investigating how modifications to the cyclobutane amine moiety could enhance the compound's binding affinity or selectivity for specific biological targets.

From an industrial perspective, the scalability of 3-(1H-imidazol-2-yl)cyclobutan-1-amine synthesis is a critical consideration. Recent advancements in flow chemistry and catalytic processes have shown promise in improving the yield and purity of this compound. Moreover, its potential as a building block for polymers or advanced materials is being explored, particularly in the development of biocompatible coatings and drug delivery systems.

Environmental and regulatory aspects are also part of the conversation surrounding CAS No. 2230799-84-3. The compound's biodegradability and ecotoxicological profile are under investigation to ensure compliance with green chemistry principles. This aligns with the broader shift toward sustainable chemical synthesis in the pharmaceutical and chemical industries.

In summary, 3-(1H-imidazol-2-yl)cyclobutan-1-amine represents a fascinating intersection of medicinal chemistry, materials science, and computational biology. Its unique structural features and diverse potential applications make it a compound worth watching in the coming years. As research continues to unfold, we can expect to see more innovative uses for this molecule, particularly in the realms of precision medicine and smart materials.